Cas no 113556-29-9 (1H-Pyrrole, 2,4-dimethyl-1-[(4-methylphenyl)sulfonyl]-)
113556-29-9 structure
Product Name:1H-Pyrrole, 2,4-dimethyl-1-[(4-methylphenyl)sulfonyl]-
CAS No:113556-29-9
MF:C13H15NO2S
MW:249.32870221138
CID:1201174
Update Time:2024-08-05
1H-Pyrrole, 2,4-dimethyl-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole, 2,4-dimethyl-1-[(4-methylphenyl)sulfonyl]-
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- Inchi: 1S/C13H15NO2S/c1-10-4-6-13(7-5-10)17(15,16)14-9-11(2)8-12(14)3/h4-9H,1-3H3
- InChI Key: SVRKXFYOSBBZRV-UHFFFAOYSA-N
- SMILES: N1(S(C2=CC=C(C)C=C2)(=O)=O)C=C(C)C=C1C
Computed Properties
- Exact Mass: 249.08245
Experimental Properties
- Density: 1.16±0.1 g/cm3(Predicted)
- Melting Point: 80.1-82.0 °C(Solv: methanol (67-56-1); hexane (110-54-3))
- Boiling Point: 406.2±55.0 °C(Predicted)
- PSA: 39.07
- pka: -6.50±0.70(Predicted)
1H-Pyrrole, 2,4-dimethyl-1-[(4-methylphenyl)sulfonyl]- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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